Ethyl 3-hydroxy-5-methylthiophene-2-carboxylate

• CAS No.: 2158-87-4
• Molecular Formula: C8H10O3S
• Molecular Weight: 186.23 g/mol
• IUPAC Name: ethyl 3-hydroxy-5-methylthiophene-2-carboxylate
• InChI: InChI=1S/C8H10O3S/c1-3-11-8(10)7-6(9)4-5(2)12-7/h4,9H,3H2,1-2H3
• InChI Key: OXULGOQVCFFPQZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=C(S1)C)O

Description

Ethyl 3-hydroxy-5-methylthiophene-2-carboxylate is a useful research compound. Its molecular formula is C8H10O3S and its molecular weight is 186.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Dry hydrogen chloride gas was bubbled through a mixture of ethyl acetoacetate (0.2 moles) and ethyl 2-mercaptoacetate (b 0.4 moles) at -10° C. until saturated. The oil was allowed to stand 4 days at room temperature. Then, 350 ml of 2N ethanolic KOH, was added drop-wise. The resultant mixture was added to 2 liters of ice-water, and acidified with 6M HCl until the pH was approximately 1. The precipitated oil was extracted with benzene, washed with water and dried with sodium sulphate. After removal of solvent the residue was distilled, b.p. 70°-75° C. (0.5 mm).